Ferruginin B

• CAS No.: 73210-80-7

Description

Ferruginin B is a triprenylated anthranoid compound belonging to the anthraquinone class, primarily isolated from plant species within the Vismia genus (e.g., Vismia baccifera, V. jefensis, and V. macrophylla) . Structurally, it features a tricyclic anthraquinone core substituted with three prenyl groups, contributing to its lipophilic properties and biological activity.

Comparison with Similar Compounds

Table 1: Structural Comparison of this compound and Analogues

Compound	Core Structure	Prenylation Pattern	Key Functional Groups
This compound	Anthraquinone	Three prenyl groups	Hydroxyl at C-2, C-4
Ferruginin A	Anthraquinone	Three prenyl groups	Hydroxyl at C-1, C-3
Ferruanthrone	Anthrone (reduced)	Two prenyl groups	Ketone at C-10
Vismione B	Anthraquinone	Two prenyl groups	Methyl at C-6

Antimicrobial Activity

While Ferruginin A demonstrates potent activity against Gram-positive bacteria (e.g., Staphylococcus aureus and S. Vismione B and Ferruanthrone exhibit moderate antibacterial effects but inferior therapeutic indices due to higher cytotoxicity (e.g., Vismione B reduces S. aureus viability by ~2-log at 4×MIC but shows cytotoxicity at 32 µM) .

Anticancer and Cytotoxic Activity

In cytotoxicity assays, this compound was less active than Vismione B and Ferruanthrone, which showed IC₅₀ values <10 µM against breast and lung cancer cell lines .

Table 2: Bioactivity Profile of this compound and Analogues

Compound	Antibacterial MIC (µM)	Biofilm Disruption (ABC₅₀, µM)	Cytotoxicity (LC₅₀, µM)	Selectivity Index (G4-DNA)
This compound	Not reported	Not tested	>100 (HaCaT cells)	0 (CPG-tel26 vs. dsDNA)
Ferruginin A	8–64 (Gram+)	16–32	32 (HaCaT cells)	0.9–1.5
Ferruanthrone	64–128 (Gram+)	64–128	64 (HaCaT cells)	1.0–1.6
Vismione B	32–256 (Gram+)	Inactive	16 (HaCaT cells)	Not reported

Mechanistic Insights

• Ferruginin A : Disrupts bacterial membranes and inhibits biofilm formation via prenyl-mediated hydrophobicity, enhancing penetration into Gram-positive cell walls .
• Ferruanthrone : The reduced anthrone core may limit redox activity critical for bacterial killing, explaining its lower potency .